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Compound of Interest

Compound Name:
4-Chloro-2-(methylthio)pyrimidine-

5-carbonitrile

Cat. No.: B1355138 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4-Chloro-2-
(methylthio)pyrimidine-5-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be

substituted for a comprehensive, site-specific risk assessment or the official Safety Data Sheet

(SDS) provided by the manufacturer. Always consult the original SDS and your institution's

safety guidelines before handling any chemical.

Introduction
4-Chloro-2-(methylthio)pyrimidine-5-carbonitrile (CAS No: 10156-40-8) is a key

heterocyclic building block used in the synthesis of various biologically active compounds,

including kinase inhibitors and other potential therapeutic agents. Its reactivity, driven by the

presence of a chloro-substituent and a nitrile group on the pyrimidine ring, makes it a valuable

intermediate. However, this reactivity also necessitates a thorough understanding of its

potential hazards and the implementation of rigorous safety protocols. This guide provides a

detailed overview of the safety and handling procedures for this compound to ensure its safe

use in a laboratory and research setting.

Hazard Identification and Classification
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The primary source of hazard information is the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals. While classifications may vary slightly between

suppliers, a consensus of available Safety Data Sheets (SDS) indicates the following hazards.

GHS Classification
Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.

Specific Target Organ Toxicity

— Single Exposure

(Respiratory System)

Category 3
H335: May cause respiratory

irritation.

GHS Pictograms and Signal Word
Pictogram:

alt text

Signal Word:Warning

Physical and Chemical Properties
A summary of the key physical and chemical properties is presented below. This data is

essential for understanding the compound's behavior under various laboratory conditions.
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Property Value

CAS Number 10156-40-8

Molecular Formula C₆H₄ClN₃S

Molecular Weight 185.63 g/mol

Appearance White to off-white or light yellow solid/powder

Melting Point 120 - 125 °C (248 - 257 °F)

Boiling Point Data not available

Solubility Soluble in Chloroform, Methanol

Stability Stable under recommended storage conditions.

Experimental Protocols: Safe Handling and Use
Adherence to strict protocols is critical to minimize exposure and ensure safety. The following

sections detail the necessary procedures for handling, storage, and emergency response.

Personal Protective Equipment (PPE) Workflow
Proper selection and use of PPE are the first line of defense. The following workflow should be

followed whenever handling 4-Chloro-2-(methylthio)pyrimidine-5-carbonitrile.
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Preparation Phase

Required PPE

Engineering Controls

Begin Work with
4-Chloro-2-(methylthio)pyrimidine-5-carbonitrile

Assess Risks for Specific Procedure

Select Appropriate PPE

Face Shield (if splash hazard exists)

If splash
risk

Work in a Certified
Chemical Fume Hood

Chemical-resistant Lab Coat
Nitrile or Neoprene Gloves

(Inspect Before Use)
ANSI-approved Safety Goggles

Click to download full resolution via product page

Caption: Workflow for selecting appropriate Personal Protective Equipment (PPE).

General Handling and Storage Protocol
Engineering Controls: All weighing and handling of the solid material should be conducted in

a certified chemical fume hood to avoid inhalation of dust.

Avoidance of Contact: Take all necessary precautions to avoid direct contact with skin and

eyes. Do not breathe dust or vapor.

Grounding: For handling larger quantities, take precautionary measures against static

discharges.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1355138?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1355138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage Conditions:

Keep containers tightly closed in a dry, cool, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents.

Recommended storage temperature is often cited as 2-8°C to maintain long-term stability.

Emergency Procedures and First Aid
Immediate and appropriate response to an exposure is critical.

Emergency Response Workflow: Skin Contact
The following diagram outlines the step-by-step procedure in case of accidental skin contact.
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Skin Contact Occurs

Immediately remove all
contaminated clothing

Rinse skin with plenty of water
for at least 15 minutes

Wash affected area with
soap and water

Seek immediate medical attention

Provide SDS to medical personnel

Click to download full resolution via product page

Caption: Step-by-step emergency response protocol for skin contact.

First Aid Measures Summary
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Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Wash the affected area with

soap and water. Get medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Check for and remove

any contact lenses. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Call a physician or poison

control center immediately.

Fire-Fighting and Spill Response
Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO₂).

Specific Hazards: During a fire, hazardous decomposition products may be formed, including

carbon oxides (CO, CO₂), nitrogen oxides (NOx), sulfur oxides (SOx), and hydrogen chloride

(HCl) gas.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear for firefighting.

Accidental Release (Spill) Protocol
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Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage if safe to do so. Do not let the product enter

drains.

Clean-up:

Wear appropriate PPE as described in Section 4.1.

Avoid raising dust.

Sweep up the spilled solid material carefully.

Place the material into a suitable, labeled, and closed container for disposal.

Clean the spill area thoroughly with a suitable solvent (e.g., isopropanol, ethanol) followed

by soap and water.

Disposal: Dispose of the waste material in accordance with local, state, and federal

regulations.

Disposal Considerations
Chemical waste must be disposed of in accordance with environmental regulations.

Product: Contact a licensed professional waste disposal service to dispose of this material.

Dissolve or mix the material with a combustible solvent and burn in a chemical incinerator

equipped with an afterburner and scrubber.

Contaminated Packaging: Dispose of as unused product. Containers should be triple-rinsed

and offered for recycling or reconditioning.

By adhering to the guidelines outlined in this document, researchers and scientists can safely

handle 4-Chloro-2-(methylthio)pyrimidine-5-carbonitrile, minimizing risks to themselves and

the environment while leveraging its utility in drug discovery and development.
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To cite this document: BenchChem. [4-Chloro-2-(methylthio)pyrimidine-5-carbonitrile safety
and handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1355138#4-chloro-2-methylthio-pyrimidine-5-
carbonitrile-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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